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Compound of Interest

Compound Name:
Basic nickel carbonate

tetrahydrate

Cat. No.: B8023018

Get Quote

Via Thermal Decomposition of Basic Nickel
Carbonate[1]
Executive Summary
This application note details the protocol for synthesizing high-purity Nickel Oxide (NiO)

nanoparticles using Basic Nickel Carbonate (BNC) as a precursor. Unlike wet-chemical routes

that require complex solvent removal, the thermal decomposition of BNC offers a solvent-free,

scalable, and atom-efficient pathway. This guide focuses on controlling particle size (5–50 nm)

and crystallinity through precise thermal profiling.

Key Advantages of this Route:

High Purity: BNC decomposes into gases (

,

), leaving no solid by-products.
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Tunability: Calcination temperature directly dictates crystallite size (300°C for ultrafine,

500°C+ for high crystallinity).

Scalability: Suitable for gram-to-kilogram batch processing.

Safety & Hazard Assessment (Critical)
WARNING: Nickel compounds are classified as Group 1 Carcinogens (IARC) and potent skin

sensitizers.

Inhalation Risk: Nanoparticles possess high surface activity and can penetrate deep lung

tissue. Never handle dry NiO powder on an open bench.

Engineering Controls: All weighing and transfer steps must occur inside a HEPA-filtered fume

hood or a glovebox.

PPE: Double nitrile gloves, N95/P100 respirator (if outside containment), and Tyvek sleeves.

Mechanistic Principles
The synthesis relies on the endothermic decomposition of Basic Nickel Carbonate (typically

). The transformation occurs in two distinct thermodynamic stages:

Dehydration (< 250°C): Removal of physically adsorbed and chemically bound water.

Decarbonation (280°C – 350°C): Breakdown of the carbonate backbone to release

and form the NiO lattice.

Reaction Stoichiometry:

Thermogravimetric Insight: TGA analysis typically shows a sharp weight loss event between

290°C and 320°C, stabilizing by 400°C. Processing below 300°C risks incomplete conversion

(grey/green residue), while processing above 600°C induces rapid Ostwald ripening (grain

growth).

Mechanistic Pathway Diagram
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Caption: Thermal breakdown stages of Basic Nickel Carbonate into crystalline NiO.

Materials and Equipment
Component Specification Purpose

Precursor
Basic Nickel Carbonate

Hydrate (Ni ≥ 40%)
Source of Ni.

Crucible
Alumina (

) or Platinum

High thermal stability; non-

reactive.

Furnace
Muffle Furnace (Programmable

PID)
Precise temperature ramping.

Grinding
Agate Mortar & Pestle / Ball

Mill

Reducing precursor

agglomerates.

Sieve 100 mesh (149 µm) Ensuring uniform powder bed.

Experimental Protocol
Phase 1: Precursor Pre-treatment
Rationale: Commercial BNC often contains hard agglomerates that lead to uneven heating and

polydisperse nanoparticles.

Drying: Dry the raw BNC powder at 105°C for 2 hours to remove surface moisture. This

prevents "steaming" the particles during the main calcination, which can alter morphology.

Milling: Grind the dried powder in an agate mortar (or planetary ball mill at 200 rpm for 10

min).
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Sieving: Pass the powder through a 100-mesh sieve to ensure a uniform particle size

distribution before calcination.

Phase 2: Thermal Decomposition (Calcination)
Rationale: The heating rate is critical. Fast heating traps gas, creating porous/fractured

particles. Slow heating yields dense, uniform spheres.

Loading: Place the BNC powder into an Alumina crucible. Do not pack tightly; loose packing

allows escaping gases (

,

) to diffuse out without blowing powder out of the vessel.

Ramp 1 (Dehydration): Heat from Room Temp

200°C at 5°C/min. Hold for 30 mins.

Ramp 2 (Decomposition): Heat from 200°C

Target Temp (

) at 2°C/min.

Target Temp Options:

300°C: For ultra-small particles (5–10 nm), high surface area (catalysis). Note: Product

may be dark grey (excess carbon).

400°C – 500°C (Recommended): Optimal balance of crystallinity and size (15–30 nm).

Product is green-black.

700°C+: For highly crystalline, larger particles (>60 nm).

Soak: Hold at

for 2 hours.

Cooling: Natural cool down to room temperature inside the furnace.
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Phase 3: Post-Processing
Collection: The resulting powder will be black (NiO).

De-agglomeration: The calcined powder will be slightly sintered. Gently grind in an agate

mortar to separate nanoparticles.

Storage: Store in a desiccator. NiO surfaces are hygroscopic and can re-adsorb water/CO2

over time.

Experimental Workflow Diagram
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Caption: Step-by-step workflow for the conversion of BNC to NiO nanoparticles.

Characterization & Validation
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To verify the synthesis, the following analytical techniques are standard.

Technique Expected Result Validation Criteria

XRD (X-Ray Diffraction)
Peaks at

37.2°, 43.3°, 62.9°

Matches cubic structure

(JCPDS 47-1049). Sharp

peaks = larger size.

TEM (Transmission Electron

Microscopy)

Spherical/quasi-spherical

particles

Confirm size range (e.g., 20

nm @ 400°C) and dispersion.

FTIR (Infrared Spectroscopy) Sharp band at ~400–500

Indicates Ni-O stretching.[1]

Absence of peaks at 3400

confirms no residual

.

BET (Surface Area) 20 – 100
Higher calcination temp

Lower surface area.

Troubleshooting Guide
Issue 1: Product is Greenish-Grey instead of Black.

Cause: Incomplete decomposition. The core of the particles may still contain undecomposed

carbonate.

Solution: Increase soak time by 1 hour or raise temperature by 50°C. Ensure powder bed

depth is < 5mm to allow gas escape.

Issue 2: Severe Agglomeration (Hard chunks).

Cause: "Sintering neck" formation due to high temperature or fast heating rates.

Solution: Reduce ramp rate to 1°C/min during the critical 250–350°C window. Use a ball mill

for post-calcination processing.

Issue 3: Low Surface Area.
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Cause: Over-calcination (Temperature > 600°C).

Solution: Lower calcination temperature to 350°C–400°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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